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Compound of Interest

Compound Name: 5-Fluoro-4-methoxy-2-nitropyridine

Cat. No.: B13327016

Get Quote

Technical Assessment: 5-Fluoro-4-methoxy-2-
nitropyridine
Executive Summary
5-Fluoro-4-methoxy-2-nitropyridine (CAS: Implied isomer of 1186309-80-5 series) is a

strategic intermediate designed to introduce the pharmacologically privileged 2-amino-5-fluoro-

4-methoxypyridine scaffold into drug candidates.

Unlike its chlorinated precursor (4-Chloro-5-fluoro-2-nitropyridine), which is moisture-sensitive

and prone to hydrolysis, the 4-methoxy derivative offers superior storage stability and cleaner

reduction profiles. This guide compares its physicochemical performance against alternative

building blocks and defines the quality standards required for pharmaceutical applications.

Chemical Identity & Elemental Analysis
For high-stringency drug development, the identity of this compound is validated through

Elemental Analysis (CHN) and Fluorine NMR. Below are the theoretical standards against

which experimental batches must be benchmarked.
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Elemental Composition (Standard)
Element Symbol Theoretical Mass %

Acceptable
Variance (Exp.)

Carbon C 41.87% ± 0.4%

Hydrogen H 2.93% ± 0.4%

Nitrogen N 16.28% ± 0.3%

Fluorine F 11.04% ± 0.3%

Oxygen O 27.88% N/A (Calculated)

Critical Quality Attribute (CQA): A deviation in Nitrogen content >0.5% often indicates

incomplete nitration or contamination with the 4-hydroxy impurity (hydrolysis product), which

significantly hampers downstream reduction steps.

Structural Characterization[3]
Formula: C₆H₅FN₂O₃[1]

Molecular Weight: 172.11 g/mol [1]

Appearance: Pale yellow to off-white crystalline solid.

Solubility: Soluble in DMSO, DMF, Methanol; sparingly soluble in water.

Comparative Performance Guide
This section objectively compares 5-Fluoro-4-methoxy-2-nitropyridine (The Target) against

its immediate precursor and a common impurity to justify its selection in synthetic routes.

Comparison 1: Stability & Handling
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Feature
Target: 4-Methoxy

Analog

Alternative: 4-Chloro

Analog
Verdict

Hydrolytic Stability

High. Stable in

ambient air and

moisture. Can be

stored at RT.

Low. Rapidly

hydrolyzes to 4-

hydroxy impurity upon

exposure to

atmospheric moisture.

Target Preferred for

scale-up and storage.

Thermal Stability
Stable up to ~120°C

(Melting point region).

Prone to

decomposition with

HCl release at

elevated

temperatures.

Target Preferred for

safety.

Reaction Selectivity

Inert to mild

nucleophiles; requires

activation for further

substitution.

Highly reactive; leads

to promiscuous side-

reactions with

nucleophilic solvents.

Target allows

controlled sequential

functionalization.

Comparison 2: Downstream Utility (Reduction to Amine)
The primary application of this nitro-pyridine is reduction to the corresponding aniline (2-Amino-

5-fluoro-4-methoxypyridine).

From 4-Methoxy Nitro (Target): Yields >90% of clean amine using Fe/AcOH or H₂/Pd. The

methoxy group remains intact.

From 4-Chloro Nitro: Reduction often leads to dechlorination (producing 2-amino-5-

fluoropyridine) or hydrolysis, resulting in complex mixtures that are difficult to purify.

Experimental Protocols
A. Synthesis: Methoxylation of 4-Chloro-5-fluoro-2-
nitropyridine
This protocol utilizes the high regioselectivity of the SNAr reaction driven by the ortho-nitro

effect.
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Reagents:

4-Chloro-5-fluoro-2-nitropyridine (1.0 equiv)

Sodium Methoxide (NaOMe), 0.5M in MeOH (1.1 equiv)

Tetrahydrofuran (THF) (anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve 4-Chloro-5-fluoro-2-nitropyridine in anhydrous THF (5 vol) and cool to

-10°C under Nitrogen.

Addition: Dropwise add NaOMe/MeOH solution over 30 minutes. Note: Exothermic reaction.

Maintain internal temp < 0°C to prevent F-displacement.

Reaction: Stir at 0°C for 1 hour, then allow to warm to 20°C. Monitor by HPLC

(Disappearance of Chloro-SM).

Quench: Pour mixture into ice-water (10 vol). Stir for 15 minutes.

Isolation: Filter the precipitated pale yellow solid. Wash with cold water (2x) to remove NaCl

and excess alkalinity.

Drying: Vacuum dry at 45°C to constant weight.

B. Analytical Quality Control (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

Mobile Phase A: 0.1% H₃PO₄ in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm.

Acceptance: Purity > 98.0% (Area %).
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Visualizations
Synthesis & Impurity Pathway (DOT Diagram)
This diagram illustrates the SNAr pathway and the critical "Hydrolysis Trap" that must be

avoided.
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Caption: Reaction pathway showing the selective conversion of the chloro-precursor to the

methoxy-target and the competing hydrolysis side-reaction.

QC Decision Tree (DOT Diagram)
A self-validating logic flow for batch release.
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Caption: Quality Control decision tree ensuring only pharmaceutical-grade material proceeds to

the reduction step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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